Cas no 847455-23-6 (1H-AZEPIN-3-AMINE, 1-(4-AMINOPHENYL)HEXAHYDRO-N,N-DIMETHYL-)

• Product Name: 1H-AZEPIN-3-AMINE, 1-(4-AMINOPHENYL)HEXAHYDRO-N,N-DIMETHYL-
• CAS No: 847455-23-6
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 3215133
• PubChem ID: 23103818
• Update Time: 2025-04-21

1H-AZEPIN-3-AMINE, 1-(4-AMINOPHENYL)HEXAHYDRO-N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-AZEPIN-3-AMINE, 1-(4-AMINOPHENYL)HEXAHYDRO-N,N-DIMETHYL-
• 847455-23-6
• DTXSID201195787
• SCHEMBL6223422
• 1-(4-Aminophenyl)hexahydro-N,N-dimethyl-1H-azepin-3-amine

• Inchi： 1S/C14H23N3/c1-16(2)14-5-3-4-10-17(11-14)13-8-6-12(15)7-9-13/h6-9,14H,3-5,10-11,15H2,1-2H3
• InChI Key： XRRCNUNVHMSHGL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)CCCCC(C1)N(C)C

Computed Properties

• Exact Mass: 233.189197746Da
• Monoisotopic Mass: 233.189197746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.5Ų